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Compound of Interest

Compound Name: Tranilast sodium

Cat. No.: B1139417 Get Quote

Welcome to the Technical Support Center for Tranilast Sodium. This guide provides detailed

information, troubleshooting advice, and standardized protocols to help you prevent the

degradation of Tranilast sodium in your experimental solutions, ensuring the accuracy and

reproducibility of your results.

Frequently Asked Questions (FAQs)
Q1: What is the best solvent for preparing Tranilast sodium stock solutions?

A1: The recommended solvent for Tranilast sodium is Dimethyl Sulfoxide (DMSO). Tranilast is

readily soluble in DMSO at concentrations exceeding 10 mg/mL, while it is practically insoluble

in water and ethanol.[1][2][3] Aqueous solutions are not recommended for storage due to low

solubility and the potential for hydrolytic degradation.[2][4]

Q2: How should I store solid Tranilast sodium powder?

A2: Solid, crystalline Tranilast sodium should be stored at -20°C in a sealed container,

protected from light and moisture.[2][4] Under these conditions, the compound is stable for up

to three years.[4]

Q3: How stable are Tranilast sodium stock solutions in DMSO?

A3: Tranilast sodium stock solutions prepared in DMSO are stable for up to three months

when stored at -20°C and protected from light.[1][4]
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Q4: Is Tranilast sodium sensitive to light?

A4: Yes, Tranilast is highly sensitive to light. In solution, it is photochemically unstable and can

undergo transformation to its cis-isomer or form dimers upon exposure to light.[5][6] Crystalline

solid Tranilast is more photostable, but amorphous forms can degrade with light exposure.[6]

All solutions containing Tranilast should be protected from light using amber vials or by

covering containers with aluminum foil.

Q5: Can I store Tranilast in aqueous buffers after dilution?

A5: It is strongly recommended not to store Tranilast in aqueous solutions for any significant

length of time.[2][7] Dilutions from a DMSO stock solution into aqueous buffers or cell culture

media should be made immediately before use to avoid precipitation and potential degradation.

[2]

Troubleshooting Guide
This section addresses specific issues you may encounter during your experiments.

Problem 1: My Tranilast solution has turned yellow or changed color.

Potential Cause: This is a common sign of photodegradation. Tranilast is known to be

photochemically unstable when in solution.[6] Exposure to ambient or UV light can cause the

compound to degrade.

Solution:

Discard the discolored solution immediately.

Prepare a fresh solution from your DMSO stock.

Always store and handle Tranilast solutions in light-protected containers (e.g., amber

tubes or foil-wrapped vials).

Minimize the exposure of your experimental setup (e.g., cell culture plates) to direct light

after adding Tranilast.
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Problem 2: A precipitate has formed in my final experimental solution after diluting the DMSO

stock.

Potential Cause 1: Poor Aqueous Solubility. Tranilast is poorly soluble in aqueous solutions

(approx. 0.2 mg/mL in PBS, pH 7.2).[2] If the final concentration in your aqueous buffer or

media is too high, it will precipitate out.

Solution 1:

Review your calculations to ensure the final concentration does not exceed its solubility

limit in the experimental medium.

Consider performing a serial dilution to ensure the compound stays in solution.

Ensure the residual amount of DMSO is not too high, as organic solvents can have

physiological effects at low concentrations, but also check that it is sufficient to maintain

solubility during the dilution step.[2]

Potential Cause 2: pH Effects. The pH of your final buffer or medium can influence the

solubility of Tranilast.

Solution 2:

Ensure the pH of your final solution is compatible with Tranilast's stability. While specific

pH-rate profiles are not readily available in the literature, extreme pH values should be

avoided as they can promote the hydrolysis of the amide group.[8]

Problem 3: I am seeing inconsistent or no biological activity in my experiments.

Potential Cause 1: Compound Degradation. The most likely cause is the degradation of

Tranilast due to improper storage or light exposure. Even if no color change is visible, the

active compound's concentration may have decreased significantly.

Solution 1: Prepare a fresh stock solution of Tranilast in DMSO and ensure it is stored

correctly at -20°C and protected from light.[1][4] Prepare final working solutions immediately

before each experiment.
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Potential Cause 2: Incorrect Preparation. Errors in weighing or dilution can lead to incorrect

final concentrations.

Solution 2:

Carefully recalibrate your balance before weighing the solid compound.

Double-check all calculations for preparing both the stock and final working solutions.

Use calibrated pipettes for all dilutions.

Data & Protocols
Quantitative Data Summary
The following tables summarize the key stability and solubility parameters for Tranilast.

Table 1: Solubility of Tranilast

Solvent Solubility Reference(s)

DMSO
>10 mg/mL (up to 65
mg/mL reported)

[1][2][3][4]

Dimethyl Formamide (DMF) ~35 mg/mL [2]

Ethanol ~2 mg/mL [2]

| Water / PBS (pH 7.2) | Insoluble (~0.2 mg/mL) |[1][2][4][9] |

Table 2: Storage and Stability Recommendations

Form Storage Condition Stability Duration Reference(s)

Crystalline Solid
-20°C, sealed,
protected from
light

≥ 4 years [2][4]

DMSO Stock Solution
-20°C, protected from

light
Up to 3 months [1][4]
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| Aqueous Working Solution | Room Temperature or 2-8°C | Not Recommended (Use

Immediately) |[2][7] |

Experimental Protocol: Preparation of Tranilast Stock
Solution
This protocol describes the standard procedure for preparing a 100 mM stock solution of

Tranilast in DMSO.

Materials:

Tranilast sodium (M.W. 327.34 g/mol , batch-specific M.W. may vary)[10]

Anhydrous or high-purity DMSO

Calibrated analytical balance

Sterile, light-protecting (amber) microcentrifuge tubes or cryovials

Calibrated micropipettes and sterile tips

Procedure:

Pre-warming: Allow the sealed container of Tranilast powder to equilibrate to room

temperature before opening to prevent moisture condensation.

Weighing: Weigh out the desired amount of Tranilast powder in a sterile microcentrifuge

tube. For example, to prepare 1 mL of a 100 mM solution, weigh 32.73 mg of Tranilast.

Solubilization: Add the appropriate volume of DMSO to the tube. Using the example above,

add 1 mL of DMSO.

Mixing: Vortex the solution thoroughly until all the solid has completely dissolved. Gentle

warming in a 37°C water bath can assist solubilization if needed.

Aliquoting: Dispense the stock solution into smaller, single-use aliquots in sterile, light-

protected tubes. This prevents repeated freeze-thaw cycles and minimizes the risk of

contamination and degradation for the main stock.
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Storage: Store the aliquots at -20°C.[1] Ensure they are clearly labeled with the compound

name, concentration, date, and your initials.

Visualizations & Diagrams
Experimental Workflow
The following diagram outlines the recommended workflow for handling Tranilast from powder

to final experimental use.

Stock Solution Preparation

Experimental Use

1. Weigh Solid Tranilast

2. Add High-Purity DMSO

3. Vortex to Dissolve

4. Aliquot into Light-
Protected Tubes

5. Store at -20°C

6. Thaw Single Aliquot

Retrieve for Use

7. Dilute into Aqueous
Buffer (Use Immediately)

8. Add to Experiment

9. Protect Experiment
from Light

Click to download full resolution via product page

Caption: Recommended workflow for Tranilast solution preparation and use.

Troubleshooting Decision Tree
This diagram provides a logical path to troubleshoot common issues with Tranilast solutions.
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Caption: Decision tree for troubleshooting Tranilast experimental issues.

Simplified Tranilast Signaling Pathway
Tranilast is known to exert anti-fibrotic effects by inhibiting the Transforming Growth Factor-beta

(TGF-β) signaling pathway.[11][12] This pathway is crucial in processes like cell proliferation

and extracellular matrix deposition.
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Caption: Tranilast inhibits the TGF-β pathway by affecting Smad2/3 and Smad4.[13][14]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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